Cas no 1612247-38-7 (5-Cyano-2-fluoro-4-methylbenzoic acid)

• Product Name: 5-Cyano-2-fluoro-4-methylbenzoic acid
• CAS No: 1612247-38-7
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 5003436
• Update Time: 2025-06-10

5-Cyano-2-fluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-fluoro-4-methylbenzoic acid

• Inchi： 1S/C9H6FNO2/c1-5-2-8(10)7(9(12)13)3-6(5)4-11/h2-3H,1H3,(H,12,13)
• InChI Key： FTBMOGGYHZGUDN-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C#N)C=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Cyano-2-fluoro-4-methylbenzoic acid

Introduction to 5-Cyano-2-fluoro-4-methylbenzoic acid (CAS No. 1612247-38-7)

5-Cyano-2-fluoro-4-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1612247-38-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, which include a cyano group, a fluoro substituent, and a methyl group positioned on a benzene ring. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in drug discovery and therapeutic applications.

The synthesis and characterization of 5-Cyano-2-fluoro-4-methylbenzoic acid involve meticulous chemical processes that ensure high purity and yield. The presence of the cyano group (–CN) imparts a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The fluoro substituent (–F), on the other hand, is known for its ability to modulate metabolic stability and binding affinity in drug molecules. Additionally, the methyl group (–CH₃) at the para position relative to the fluoro group introduces steric hindrance, which can influence the compound's pharmacokinetic profile.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that these compounds can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. Specifically, 5-Cyano-2-fluoro-4-methylbenzoic acid has been investigated for its potential role in modulating enzymatic pathways and receptor interactions relevant to various diseases. The cyano group, for instance, has been shown to interact with certain enzymes by serving as a hydrogen bond acceptor or participating in electron-withdrawing effects that can alter enzyme activity.

One of the most compelling aspects of 5-Cyano-2-fluoro-4-methylbenzoic acid is its versatility in serving as a building block for more complex drug molecules. Researchers have utilized this compound as a precursor in the synthesis of novel inhibitors targeting specific disease pathways. For example, derivatives of this compound have been explored for their ability to inhibit kinases and other enzymes involved in cancer progression. The fluoro substituent, in particular, has been shown to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation.

The structural features of 5-Cyano-2-fluoro-4-methylbenzoic acid also make it a valuable tool in computational chemistry and molecular modeling studies. These studies help predict how the compound might interact with biological targets at the molecular level, providing insights into its potential therapeutic effects. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to understand the binding mechanisms of this compound with various proteins and enzymes. Such research not only enhances our understanding of 5-Cyano-2-fluoro-4-methylbenzoic acid but also aids in the design of more effective drug candidates.

In clinical research, 5-Cyano-2-fluoro-4-methylbenzoic acid has been evaluated for its potential applications in treating inflammatory diseases and autoimmune conditions. Preliminary studies suggest that this compound may exert anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory signaling pathways. The cyano group's ability to engage in hydrogen bonding with polar residues in proteins suggests that it could interact with key regulatory molecules involved in inflammation. Additionally, the fluoro substituent may contribute to enhanced bioavailability by improving passive diffusion across biological membranes.

The development of novel synthetic methodologies for 5-Cyano-2-fluoro-4-methylbenzoic acid has also been a focus of recent research efforts. Efficient synthetic routes not only improve yield but also reduce costs, making it more feasible for large-scale production and commercialization. Researchers have explored various catalytic systems and green chemistry approaches to optimize the synthesis process while minimizing environmental impact. These advancements are crucial for ensuring that 5-Cyano-2-fluoro-4-methylbenzoic acid remains accessible for both academic research and industrial applications.

The future prospects of 5-Cyano-2-fluoro-4-methylbenzoic acid are promising, with ongoing studies exploring its potential in emerging therapeutic areas such as neurodegenerative diseases and metabolic disorders. The unique combination of structural features makes it a versatile candidate for developing targeted therapies that address unmet medical needs. As our understanding of biological mechanisms continues to evolve, so too will the applications of this remarkable compound.

In conclusion,5-Cyano-2-fluoro-4-methylbenzoic acid (CAS No. 1612247-38-7) represents a significant advancement in pharmaceutical chemistry due to its distinct structural attributes and potential biological activities. Its role as a precursor for novel drug candidates underscores its importance in medicinal research. With continued exploration into its pharmacological properties and synthetic methodologies,5-Cyano-2-fluoro-4-methylbenzoic acid is poised to make substantial contributions to future medical breakthroughs.